Cas no 3246-20-6 (Butanedioic acid,2-sulfo-, 1,4-dinonyl ester, sodium salt (1:1))

• Product Name: Butanedioic acid,2-sulfo-, 1,4-dinonyl ester, sodium salt (1:1)
• CAS No: 3246-20-6
• MF: C₂₂H₄₁NaO₇S
• MW: 472.61151766777
• CID: 315965
• PubChem ID: 23669134
• Update Time: 2025-04-19

Butanedioic acid,2-sulfo-, 1,4-dinonyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-sulfo-, 1,4-dinonyl ester, sodium salt (1:1)
• SULFO-BUTANEDIOIC ACID 1,4-DINONYL ESTE SODIUM SALT
• Butanedioic acid, sulfo-, 1,4-dinonyl ester, sodium salt
• sodium 1,4-bis(nonyloxy)-1,4-dioxobutane-2-sulfonate
• Sodium 1,4-dinonyl sulfosuccinate
• Sodium 1,4-dinonyl sulphonatosuccinate
• Sodium dinonyl sulfosuccinate
• DTXSID8042393
• 75Q779TE95
• SCHEMBL2231100
• DINONYL SODIOSULFOSUCCINATE
• NS00020636
• Butanedioic acid, 2-sulfo-, 1,4-dinonyl ester, sodium salt (1:1)
• EINECS 221-820-7
• UNII-75Q779TE95
• DINONYL SULFOSUCCINATE SODIUM SALT
• DINONYL SODIUM SULFOSUCCINATE
• 3246-20-6

• Inchi： 1S/C22H42O7S.Na/c1-3-5-7-9-11-13-15-17-28-21(23)19-20(30(25,26)27)22(24)29-18-16-14-12-10-8-6-4-2;/h20H,3-19H2,1-2H3,(H,25,26,27);/q;+1/p-1
• InChI Key： OQFRATAOPGTAOP-UHFFFAOYSA-M
• SMILES： S(C(C(=O)OCCCCCCCCC)CC(=O)OCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 472.24723
• Monoisotopic Mass: 472.247069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 547
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 109.8